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Compound of Interest

Compound Name: 2,6-Diphenylphenol

Cat. No.: B049740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential applications of 2,6-diphenylphenol (CAS 2432-11-3). The information is curated for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data and detailed experimental methodologies.

Core Properties and Data
2,6-Diphenylphenol is a white to off-white crystalline solid.[1] Its chemical structure, featuring

a hydroxyl group flanked by two phenyl rings, contributes to its unique physical and chemical

characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of 2,6-diphenylphenol is presented in the

table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 2432-11-3 [2]

Molecular Formula C₁₈H₁₄O [2][3]

Molecular Weight 246.30 g/mol [2]

Melting Point 101-103 °C [1][2][3]

Boiling Point 384.8 ± 11.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Solubility
Slightly soluble in chloroform

and methanol.
[1]

pKa 10.02 ± 0.10 (Predicted) [1]

LogP 4.68 [3]

Flash Point 183.2 ± 11.1 °C [3]

Spectroscopic Data
The structural identity of 2,6-diphenylphenol is confirmed through various spectroscopic

techniques. A summary of the key spectral data is provided below.
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Spectroscopy
Key Data and
Interpretation

Reference(s)

¹H NMR

Spectra available, typically run

in CDCl₃. The spectrum would

show characteristic signals for

the aromatic protons and the

hydroxyl proton.

[3][4]

¹³C NMR

Spectra available, providing

information on the carbon

skeleton of the molecule.

[5][6]

Infrared (IR)

Spectra available, showing

characteristic absorption

bands for the O-H and C-H

(aromatic) stretching

vibrations.

[1]

Mass Spectrometry (MS)

Mass spectra available, with

the molecular ion peak

confirming the molecular

weight.

[7]

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings. This section provides

protocols for the synthesis of 2,6-diphenylphenol.

Synthesis of 2,6-Diphenylphenol via Suzuki Coupling
This protocol describes a common method for the synthesis of 2,6-diphenylphenol using a

palladium-catalyzed Suzuki coupling reaction.

Materials:

2,6-Dichlorophenol

Phenylboronic acid
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Palladium diacetate (Pd(OAc)₂)

Dicyclohexylphenylphosphine

Potassium phosphate (K₃PO₄)

1,2-Dichloroethane

Water

Anhydrous sodium sulfate

Nitrogen gas

Equipment:

2 L three-necked flask

Stirring apparatus

Heating mantle with temperature control

Dropping funnel

Condenser

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: In a 2 L three-necked flask under a nitrogen atmosphere, add 2,6-

dichlorophenol (0.9 mol, 146.7 g), phenylboronic acid (0.05 mol), palladium diacetate (0.045

mol), dicyclohexylphenylphosphine (0.0045 mol), and 1,2-dichloroethane (790.6 g).

Initial Heating: Seal the flask and stir the mixture, gradually heating to 40 °C.
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Addition of Base: Prepare a solution of potassium phosphate (1.8 mol) in 600 g of water. Add

this aqueous solution dropwise to the reaction mixture, maintaining the temperature at 40 °C.

Reaction Progression: After the addition is complete, raise the temperature to 70 °C and

maintain for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) to

ensure the disappearance of the intermediate, 2-chloro-6-phenyl phenol.

Work-up: Once the reaction is complete, cool the mixture to 40 °C and allow the layers to

separate. Separate the aqueous layer.

Purification: Wash the organic phase until neutral. Dry the organic phase over anhydrous

sodium sulfate. Remove the 1,2-dichloroethane by vacuum distillation at 90 °C and 0.095

MPa to obtain the crude product.

Crystallization: Cool the crude product to 0 °C, filter, and dry to yield 2,6-diphenylphenol as

a white, needle-like powder.

Characterization:

The purity of the final product can be determined by Gas Chromatography (GC).

The melting point should be in the range of 101.4 - 104.7 °C.
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Reactants & Catalyst

Reaction & Purification

2,6-Dichlorophenol

Reaction Setup
(N2 atmosphere, 40°C)

Phenylboronic acid

Pd(OAc)2 / Ligand

K3PO4 (Base)

Aqueous Base
Addition (40°C) Heating (70°C, 2h) Aqueous Workup Distillation & Crystallization 2,6-Diphenylphenol

Click to download full resolution via product page

Suzuki Coupling Synthesis of 2,6-Diphenylphenol.

Biological Activity and Signaling Pathways
Phenolic compounds, as a class, are known for their antioxidant and anti-inflammatory

properties. These activities are often attributed to their ability to scavenge free radicals and

modulate various cellular signaling pathways. While specific studies on 2,6-diphenylphenol
are limited, the general mechanisms of action for related phenolic compounds can provide

insights into its potential biological roles.

Antioxidant Activity and the Keap1-Nrf2 Pathway
Many phenolic compounds exert their antioxidant effects by activating the Keap1-Nrf2 signaling

pathway. This pathway is a key regulator of the cellular antioxidant response.

Mechanism of Action:
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Oxidative Stress: Under conditions of oxidative stress, reactive oxygen species (ROS)

accumulate in the cell.

Nrf2 Activation: Phenolic compounds can promote the dissociation of the transcription factor

Nrf2 from its inhibitor, Keap1.

Nuclear Translocation: Once released, Nrf2 translocates to the nucleus.

ARE Binding: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the

promoter region of various antioxidant genes.

Gene Expression: This binding initiates the transcription of a suite of cytoprotective genes,

including those encoding for enzymes like heme oxygenase-1 (HO-1), NAD(P)H:quinone

oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs).

Cellular Protection: The upregulation of these antioxidant enzymes enhances the cell's

capacity to neutralize ROS and protect against oxidative damage.

While direct evidence for 2,6-diphenylphenol's interaction with this pathway is not yet

established, its phenolic structure suggests it may act as an antioxidant and potentially

modulate the Keap1-Nrf2 pathway.
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Potential modulation of the Keap1-Nrf2 antioxidant pathway.
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Applications in Synthesis
The bulky phenyl groups of 2,6-diphenylphenol make it a useful ligand in coordination

chemistry, particularly for the synthesis of metal clusters and functional macrocycles.

Ligand in Manganese Cluster Synthesis
2,6-Diphenylphenol can be used as a ligand in the synthesis of manganese-oxygen cluster

systems.[4] The phenoxide derived from this bulky phenol can stabilize multinuclear

manganese complexes, which are of interest as models for the oxygen-evolving complex in

photosystem II and as potential catalysts. While a specific detailed protocol for this application

is not readily available in the public domain, the general approach involves the reaction of a

manganese salt with the deprotonated form of 2,6-diphenylphenol in an appropriate solvent.

Precursor for Octaazaphthalocyanine Derivatives
2,6-Diphenylphenol is also utilized in the preparation of derivatives of pyrazine-2,3-

dicarbonitrile, which are precursors for the synthesis of octaazaphthalocyanine (AzaPc)

derivatives.[4] The bulky diphenylphenoxy groups can be introduced onto the periphery of the

AzaPc macrocycle to improve its solubility and prevent aggregation, which is crucial for

studying its photophysical properties and for applications in materials science. The synthesis

involves a nucleophilic aromatic substitution reaction between the phenoxide of 2,6-
diphenylphenol and a chlorinated pyrazine-dicarbonitrile derivative.

Conclusion
2,6-Diphenylphenol is a versatile chemical with well-defined physical and spectroscopic

properties. Its synthesis via Suzuki coupling is a robust and high-yielding method. While its

direct biological activities and interactions with specific signaling pathways are still an area for

further investigation, its structural similarity to other antioxidant phenols suggests potential roles

in modulating cellular stress responses. Furthermore, its application as a bulky ligand in the

synthesis of coordination complexes highlights its utility in the development of new materials

and catalysts. This guide serves as a foundational resource for researchers and professionals

seeking to explore the potential of 2,6-diphenylphenol in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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